Cas no 3900-49-0 (1,6-Dimethoxynaphthalene)

1,6-Dimethoxynaphthalene Properties

Names and Identifiers

• 1,6-Dimethoxynaphthalene
• 1,6-dimethoxyl Naphthalene
• 2,5-Dimethoxynaphthalene
• Naphthalene, 1,6-dimethoxy-
• 1,6-Dimethoxy naphthalene
• 1,6-Dimethoxy-Naphthalene
• NSC167477
• 1,6-dimethoxynapthalene
• 1,6-dimethoxynaphtalene
• Maybridge3_002840
• Jsp006791
• RBUFUWIWCCOVOS-UHFFFAOYSA-N
• HMS1439B02
• RP24824
• FCH1116915
• IDI1_014227
• A
• CS-M0856
• AE-848/02105007
• Q-102772
• EN300-1179724
• DTXSID30304821
• 1,6-Dimethoxynaphthalene, 97%
• AB10147
• SY101206
• 3900-49-0
• SS-3261
• NSC-167477
• FT-0607006
• A18721
• SCHEMBL443271
• MFCD00086330
• 1 pound not6-Dimethoxynaphthalene
• AKOS015909429
• AC-24468
• +Expand

• MDL： MFCD00086330
• InChIKey： RBUFUWIWCCOVOS-UHFFFAOYSA-N
• Inchi： 1S/C12H12O2/c1-13-10-6-7-11-9(8-10)4-3-5-12(11)14-2/h3-8H,1-2H3
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C2C([H])=C(C([H])=C([H])C=21)OC([H])([H])[H]
• BRN： 1945987

Computed Properties

• Exact Mass: 188.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.084
• Heavy Atom Count: 14
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 2.85700
• PSA: 18.46000
• Refractive Index: 1.584 
• Boiling Point: 123°C 0,8mm
• Melting Point: 56-60 °C (lit.)
• Flash Point: 123°C/0.8mm
• Color/Form: Pale yellow powder
• Density: 1.097

1,6-Dimethoxynaphthalene Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：S26;S36/39
• Safety Instruction： S26-S36/39
• Risk Phrases：R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 41
• Signal Word：Danger

1,6-Dimethoxynaphthalene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons